3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone

• Molecular Formula: C21H17ClN2O3S
• Molecular Weight: 412.9 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[(3-chloro-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C21H17ClN2O3S/c1-3-9-27-19-16(22)10-15(12-18(19)26-2)11-17-20(25)24(21(28)23-17)13-14-7-5-4-6-8-14/h1,4-8,10-12H,9,13H2,2H3,(H,23,28)/b17-11-
• InChI Key: SBEGZSPMKXBICS-BOPFTXTBSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=S)N2)CC3=CC=CC=C3)Cl)OCC#C
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=S)N2)CC3=CC=CC=C3)Cl)OCC#C

Description

3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound possesses unique chemical properties that make it a promising candidate for use in drug discovery, medicinal chemistry, and other related fields.

Scientific Research Applications

3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in drug discovery and medicinal chemistry. It has been shown to exhibit significant antitumor, antimicrobial, and antifungal activities. Moreover, it has also been demonstrated to possess potent anti-inflammatory and antioxidant properties. These findings suggest that 3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone could be a promising candidate for the development of novel therapeutic agents.

Mechanism of Action

The exact mechanism of action of 3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of different diseases. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has also been demonstrated to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to possess potent antioxidant properties, which could help to prevent oxidative stress-induced damage to cells and tissues. Additionally, it has also been shown to possess anti-inflammatory effects, which could help to alleviate inflammation-related diseases such as arthritis, asthma, and others. Moreover, it has also been demonstrated to possess significant antitumor, antimicrobial, and antifungal activities.

Advantages and Limitations for Lab Experiments

3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Moreover, it exhibits potent pharmacological effects, making it a promising candidate for the development of novel therapeutic agents. However, there are also some limitations associated with the use of this compound in lab experiments. For instance, its exact mechanism of action is not fully understood, which could limit its potential applications. Additionally, further studies are needed to determine its toxicity profile and potential side effects.

Future Directions

There are several future directions for research on 3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone. Firstly, further studies are needed to elucidate its exact mechanism of action and pharmacological effects. Secondly, studies are needed to determine its toxicity profile and potential side effects. Thirdly, studies are needed to explore its potential applications in drug discovery and medicinal chemistry. Fourthly, studies are needed to investigate its potential applications in other fields such as agriculture, food preservation, and others. Lastly, studies are needed to develop novel synthetic strategies for the synthesis of this compound and its analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-Benzyl-5-[3-chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-2-thioxo-4-imidazolidinone involves the reaction of 3-chloro-5-methoxy-4-(2-propynyloxy)benzaldehyde with thiosemicarbazide and benzyl isothiocyanate in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and others.